Pyrolytic rearrangements of ketone quaternary hydrazones. Formation of 2,6-diarylpyridines
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29700000916
Abstract
2,6-Diphenylpyridine is formed from acetophenone NNN-trimethylhydrazonium fluoroborate upon heating above its melting point; the mechanistic possibilities are considered.
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